Cas no 406479-74-1 (5-Chloro-3-methoxy-2-(prop-2-ynyloxy)-pyridine)

• Product Name: 5-Chloro-3-methoxy-2-(prop-2-ynyloxy)-pyridine
• CAS No: 406479-74-1
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 2826459
• PubChem ID: 11356063
• Update Time: 2025-04-21

5-Chloro-3-methoxy-2-(prop-2-ynyloxy)-pyridine Chemical and Physical Properties

Names and Identifiers

• DUIKBNSDPKMHMF-UHFFFAOYSA-N
• DTXSID20463335
• 5-chloro-3-methoxy-2-(prop-2-ynyloxy)-pyridine
• 406479-74-1
• SCHEMBL6328488
• 5-Chloro-3-methoxy-2-(prop-2-ynyloxy)-pyridine

• Inchi： 1S/C9H8ClNO2/c1-3-4-13-9-8(12-2)5-7(10)6-11-9/h1,5-6H,4H2,2H3
• InChI Key： DUIKBNSDPKMHMF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)OC)OCC#C

Computed Properties

• Exact Mass: 197.0243562Da
• Monoisotopic Mass: 197.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31.4Ų